4-Formyl-N-[3-(trifluoromethoxy)phenyl]benzamide

• Molecular Formula: C15H10F3NO3
• Molecular Weight: 309.24 g/mol
• IUPAC Name: 4-formyl-N-[3-(trifluoromethoxy)phenyl]benzamide
• InChI: InChI=1S/C15H10F3NO3/c16-15(17,18)22-13-3-1-2-12(8-13)19-14(21)11-6-4-10(9-20)5-7-11/h1-9H,(H,19,21)
• InChI Key: DBLNOPRFDUJZMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)NC(=O)C2=CC=C(C=C2)C=O
• CAS No.: 920536-22-7

Description

4-Formyl-N-[3-(trifluoromethoxy)phenyl]benzamide is a useful research compound. Its molecular formula is C15H10F3NO3 and its molecular weight is 309.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

to a solution of 300 mg of 4-carboxybenzaldehyde (2 mmoles) and 382 mg of 3-(trifluoromethoxy)aniline (2 mmoles) in 5 ml of ethyl acetate is added 830 mg of dicyclohexycarbodiimide (DCC) (4 mmoles). The reaction mixture is heated at 60° C. overnight and then poured into 60 ml of 1 N HCl solution. The mixture is extracted twice with 30 ml of ethyl acetate. The combined organic extracts are washed with 50 ml of water, 50 ml of a saturated solution of sodium bicarbonate and brine, dried over MgSO4 and concentrated. The crude product is purified on silica gel giving 233 mg of 4-Formyl-N-(3-trifluoromethoxy-phenyl)-benzamide (yield=38%). Analytical LC/MS method A: ([M+H]+): 310, RT: 5.60 min (gradient 5 to 85% acetonitrile in 7 min).